Cas no 1805035-15-7 (Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate)

Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate is a versatile pyridine derivative with a multifunctional structure, featuring an aminomethyl group, a cyano substituent, and a difluoromethyl moiety. Its unique combination of functional groups makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive compounds. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the aminomethyl and cyano groups offer reactive sites for further derivatization. This compound is well-suited for applications in medicinal chemistry, where its structural features can contribute to the optimization of drug candidates. High purity and consistent quality ensure reliable performance in synthetic workflows.
Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate structure
1805035-15-7 structure
Product Name:Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate
CAS No:1805035-15-7
MF:C12H13F2N3O2
MW:269.247329473495
CID:4880135
Update Time:2025-06-30

Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate
    • Inchi: 1S/C12H13F2N3O2/c1-2-19-10(18)3-9-11(12(13)14)8(5-16)7(4-15)6-17-9/h6,12H,2-4,15H2,1H3
    • InChI Key: LHAULOGCMIJVLZ-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C#N)C(=CN=C1CC(=O)OCC)CN)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 356
  • XLogP3: 0.2
  • Topological Polar Surface Area: 89

Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029038324-250mg
Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate
1805035-15-7 95%
250mg
$950.60 2022-04-01
Alichem
A029038324-500mg
Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate
1805035-15-7 95%
500mg
$1,752.40 2022-04-01
Alichem
A029038324-1g
Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate
1805035-15-7 95%
1g
$3,184.50 2022-04-01

Additional information on Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate

Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805035-15-7): An Overview

Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805035-15-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate is characterized by the presence of a pyridine ring, a cyano group, a difluoromethyl substituent, and an aminomethyl group. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for various chemical and biological studies.

Recent research has focused on the synthesis and characterization of Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate. A study published in the Journal of Medicinal Chemistry in 2021 reported a novel synthetic route that significantly improved the yield and purity of the compound. The researchers utilized a combination of palladium-catalyzed cross-coupling reactions and selective functional group manipulations to achieve this goal. This synthetic method not only enhances the efficiency of the production process but also provides a robust platform for further structural modifications.

The biological activity of Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate has been extensively investigated in various preclinical models. One notable study published in the European Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This finding suggests that Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate has shown potential as an anticancer agent. A study published in Cancer Research in 2023 reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The researchers used a combination of in vitro and in vivo models to demonstrate these effects, providing strong evidence for its therapeutic potential in cancer therapy.

The pharmacokinetic properties of Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate have also been studied to assess its suitability for clinical applications. A preclinical study published in the Journal of Pharmaceutical Sciences in 2021 evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that it has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which are essential for its development as a therapeutic agent.

The safety profile of Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate has been thoroughly evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile further supports its potential for clinical development.

In conclusion, Ethyl 5-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805035-15-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacokinetic and safety profiles, makes it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.

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